Cas no 174096-41-4 (H-D-4-Pal-OH.2HCl)

• Product Name: H-D-4-Pal-OH.2HCl
• CAS No: 174096-41-4
• MF: C₈H₁₂Cl₂N₂O₂
• MW: 239.099080085754
• MDL: MFCD09842075
• CID: 139138
• PubChem ID: 53229900
• Update Time: 2025-05-21

H-D-4-Pal-OH.2HCl Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoicacid, a-amino-, dihydrochloride, (aR)- (9CI)
• H-D-4-Pal-OH.2HCl
• 3-(4-PYRIDYL)-D-ALANINE
• D-4-PYRIDYLALANINE
• H-D-4-Pal-OH·2HCl
• (R)-2-AMINO-3-(4'-PYRIDYL)PROPANOIC ACID
• (R)-2-AMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
• 3-(4-Pyridyl)-D-Alanine.2HCl
• 4'-AZA-D-PHENYLALANINE
• 4'-PYRIDYL-D-ALA
• H-D-ALA(4-PYRI)-OH
• H-D-ALA(4-PYRIDYL)-OH
• RARECHEM BK PT 0242
• H-D-ALA(4'-PYRIDYL)-OH
• 3-(4'-PYRIDYL)-D-ALANINE
• b-(4-Pyridyl)-D-Alanine dihydrochloride
• H-D-Ala(4-pyridyl)-OH.2Hcl
• (R)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
• AK170035
• H-D-4-Pal-OH 2HCl
• D-4-Pyridylalanine dihydrochloride
• (2R)-2-amino-3-(4-pyridyl)propionic acid;dihydrochloride
• (2R)-2-amino-3-(4-pyridyl)propanoic acid;dihydrochloride
• (2R)-2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride
• (2R)-2-azanyl-3-pyridin-4-yl-propa
• A881715
• (2R)-2-Amino-3-pyridin-4-ylpropanoic acid dihydrochloride
• MFCD09842075
• DS-9739
• HY-W022404
• 4-Pyridinepropanoicacid, a-amino-, dihydrochloride
• AKOS025289351
• CS-0041636
• 174096-41-4
• 3-(4-Pyridyl)-D-alanine hydrochlorate
• (2R)-2-AMINO-3-(PYRIDIN-4-YL)PROPANOIC ACID DIHYDROCHLORIDE
• DA-60189

• MDL： MFCD09842075
• Inchi： 1S/C8H10N2O2.2ClH/c9-7(8(11)12)5-6-1-3-10-4-2-6;;/h1-4,7H,5,9H2,(H,11,12);2*1H/t7-;;/m1../s1
• InChI Key： NAMMTAFKUFJMSD-XCUBXKJBSA-N
• SMILES： Cl.Cl.OC([C@@H](CC1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 238.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2

Experimental Properties

• PSA: 76.21000
• LogP: 0.73630

H-D-4-Pal-OH.2HCl Security Information

• WGK Germany：3
• Safety Instruction： S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on H-D-4-Pal-OH.2HCl

Comprehensive Overview of H-D-4-Pal-OH.2HCl (CAS No. 174096-41-4): Properties, Applications, and Research Insights

The compound H-D-4-Pal-OH.2HCl, identified by its CAS No. 174096-41-4, is a specialized peptide derivative widely utilized in biochemical and pharmaceutical research. This article delves into its molecular structure, synthesis pathways, and cutting-edge applications, addressing trending queries such as "peptide modifications" and "drug discovery tools." With increasing interest in targeted therapies and bioconjugation techniques, H-D-4-Pal-OH.2HCl has emerged as a pivotal reagent in modern scientific endeavors.

H-D-4-Pal-OH.2HCl features a unique D-4-hydroxyphenylalanine (D-4-Pal) residue, which enhances its stability against enzymatic degradation—a critical factor in peptide-based drug design. Researchers frequently explore its role in "structure-activity relationship (SAR) studies" and "receptor binding assays," particularly for GPCR-targeted compounds. Its hydrochloride salt form (.2HCl) ensures improved solubility, making it ideal for in vitro and in vivo experiments.

Current trends highlight the demand for custom peptide synthesis and high-purity reagents, both of which align with the applications of H-D-4-Pal-OH.2HCl. Laboratories prioritize this compound for its compatibility with solid-phase peptide synthesis (SPPS) and Fmoc chemistry. Moreover, its utility in "fluorescent labeling" and "biomarker development" positions it as a versatile tool in proteomics and diagnostics.

From a commercial perspective, CAS No. 174096-41-4 is often sourced for research-grade chemicals and GMP-compliant batches, catering to both academic and industrial sectors. FAQs like "How to store H-D-4-Pal-OH.2HCl?" or "What solvents dissolve H-D-4-Pal-OH.2HCl?" reflect practical concerns among end-users. Proper storage at -20°C and solubility in aqueous buffers or DMF are key considerations.

In summary, H-D-4-Pal-OH.2HCl exemplifies innovation in peptide chemistry, bridging gaps between basic research and therapeutic development. Its relevance in "precision medicine" and "bioengineering" underscores its value in contemporary science. Future studies may explore its potential in nanocarrier systems or immune modulation, further expanding its scientific footprint.